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Compound of Interest

Compound Name: Meconic acid

Cat. No.: B045900

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of meconic acid in various
organic solvents. Meconic acid, a dicarboxylic acid primarily found in the opium poppy
(Papaver somniferum), is a key analytical marker for the presence of opium.[1] Understanding
its solubility is critical for extraction, purification, and analytical procedures in forensic science,
pharmacology, and drug development.

Chemical Properties of Meconic Acid

Meconic acid (3-hydroxy-4-oxo-4H-pyran-2,6-dicarboxylic acid) is a colorless crystalline solid
with a molecular weight of 200.10 g/mol .[2] Its structure, featuring two carboxylic acid groups
and a ketone on a pyran ring, dictates its solubility characteristics. While only slightly soluble in
water, it demonstrates significantly higher solubility in alcohols.[1]

Quantitative Solubility Data

The solubility of meconic acid has been determined in several common organic solvents. The
following table summarizes the available quantitative data, standardized to g/100 mL for ease
of comparison.
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Solubility ( g/100

Organic Solvent Temperature (°C) L) Reference
m

Methanol Not Specified 2.0 [2]

Ethyl Acetate Not Specified 2.0 [2]

Acetone Not Specified 1.0 [2]

Water 25 0.84 [2][3]

Qualitative Solubility Information

In addition to the quantitative data, several sources describe the solubility of meconic acid in a
qualitative manner:

» Ethanol: Freely soluble
o Benzene: Freely soluble

» Alcohol (general): Readily soluble[1]

Experimental Protocols for Solubility Determination

Precise and reproducible determination of solubility is paramount for accurate research and
development. Below are detailed methodologies for key experiments to ascertain the solubility
of meconic acid in organic solvents.

Method 1: Gravimetric Determination of Solubility

This method provides a highly accurate measurement of solubility by determining the mass of
the dissolved solute in a saturated solution.

Materials:
e Meconic acid, analytical grade

¢ Selected organic solvent, HPLC grade

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Meconic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/Meconic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/Meconic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/Meconic-acid
https://www.smolecule.com/products/s583550
https://www.benchchem.com/product/b045900?utm_src=pdf-body
https://en.wikipedia.org/wiki/Meconic_acid
https://www.benchchem.com/product/b045900?utm_src=pdf-body
https://www.benchchem.com/product/b045900?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045900?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Thermostatically controlled shaker or water bath

¢ Analytical balance (readable to £0.0001 g)

o Glass vials with screw caps

e Volumetric flasks

e Drying oven

e Syringe filters (0.45 um)

Procedure:

o Sample Preparation: Add an excess amount of meconic acid to a series of glass vials.
» Solvent Addition: Add a known volume of the organic solvent to each vial.

» Equilibration: Tightly cap the vials and place them in a thermostatically controlled shaker or
water bath set to the desired temperature (e.g., 25 °C). Agitate the samples for a sufficient
time (e.g., 24-48 hours) to ensure equilibrium is reached.

e Phase Separation: Allow the vials to stand undisturbed at the constant temperature for at
least 24 hours to allow the undissolved solid to settle.

o Sample Extraction: Carefully withdraw a known volume of the supernatant using a pre-
warmed syringe fitted with a syringe filter to avoid precipitation due to temperature changes.

» Solvent Evaporation: Transfer the filtered saturated solution to a pre-weighed volumetric
flask. Carefully evaporate the solvent using a gentle stream of nitrogen or a rotary
evaporator.

e Drying and Weighing: Place the flask in a drying oven at a temperature that will not degrade
the meconic acid (e.g., 60-80 °C) until a constant weight is achieved.

o Calculation: The solubility (S) in g/100 mL is calculated using the following formula:

S = (mass of dried meconic acid / volume of solution withdrawn) * 100
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Method 2: Isothermal Shake-Flask Method with
Spectrophotometric Analysis

This method is suitable for a more rapid determination of solubility and is particularly useful

when a chromophore is present in the molecule, which is the case for meconic acid.

Materials:

Meconic acid, analytical grade
Selected organic solvent, HPLC grade
Thermostatically controlled shaker
UV-Vis Spectrophotometer

Calibrated volumetric flasks and pipettes

Syringe filters (0.45 pm)

Procedure:

Preparation of Standard Solutions: Prepare a series of standard solutions of meconic acid
of known concentrations in the solvent of interest.

Calibration Curve: Measure the absorbance of the standard solutions at the wavelength of
maximum absorbance (Amax) for meconic acid. Plot a calibration curve of absorbance
versus concentration.

Sample Equilibration: Prepare saturated solutions of meconic acid in the organic solvent as
described in the gravimetric method (Steps 1-4).

Sample Dilution: Withdraw a small, known volume of the clear supernatant and dilute it with
a known volume of the solvent to bring the absorbance within the linear range of the
calibration curve.

Absorbance Measurement: Measure the absorbance of the diluted sample at the Amax.
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e Concentration Determination: Use the calibration curve to determine the concentration of
meconic acid in the diluted sample.

» Solubility Calculation: Calculate the solubility in the original saturated solution, accounting for
the dilution factor.

Experimental Workflow Visualization

The following diagram illustrates a generalized workflow for the determination of meconic acid
solubility in an organic solvent using the gravimetric method.
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Workflow for Gravimetric Solubility Determination of Meconic Acid

Preparation

Weigh excess meconic acid

'

Add known volume of organic solvent

Equiligration

Agitate at constant temperature (24-48h)

'

Allow solid to settle (=24h)

Measufement

Withdraw and filter supernatant

'

Evaporate solvent from known volume of solution

'

Dry residue to constant weight

'

Weigh dried meconic acid

Calculate solubility (/100 mL)
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Solvent Selection Logic for Meconic Acid

Meconic Acid Properties
- Dicarboxylic Acid
- Polar

"Like dissolves like"
High H-bonding potential

/ Solvent|Polarity \
Y

Polar Protic Polar Aprotic Nonpolar
(e.g., Methanol, Ethanol) (e.g., Acetone, Ethyl Acetate) (e.g., Benzene, Hexane)

Dipole-dipole interactions Limited interaction

High Solubility
(Good for extraction)

Moderate to Low Solubility
(Potentially useful for crystallization)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b045900#meconic-acid-solubility-in-different-organic-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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